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Compound of Interest

Methyl 4-amino-3,5-
Compound Name:
dimethylbenzoate

cat. No.: B1311991

An In-depth Technical Guide to the Chemical Properties of Methyl 4-amino-3,5-
dimethylbenzoate

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and safety information for Methyl 4-amino-3,5-dimethylbenzoate (CAS
No: 3095-48-5). This compound serves as a valuable intermediate in organic synthesis and
holds potential for applications in drug discovery and development.[1] The information is
intended for researchers, scientists, and professionals in the field of drug development.

Core Chemical Properties

The fundamental physical and chemical properties of Methyl 4-amino-3,5-dimethylbenzoate
are summarized in the table below. These properties are crucial for its handling, storage, and
application in experimental settings.
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Property Value Reference
CAS Number 3095-48-5 [1112]
Molecular Formula C10H13NO2 [1]

Molar Mass 179.22 g/mol [1]

Melting Point 106-107 °C [1]

Boiling Point 331.3 £ 37.0 °C (Predicted) [1]

Density 1.105 + 0.06 g/cm? (Predicted) [1]

Mass Spectrum (m/z) 180.2 (M+1) [2]

Experimental Protocols

A detailed experimental protocol for the synthesis of Methyl 4-amino-3,5-dimethylbenzoate is
provided below. This procedure is based on the reduction of a nitro-substituted precursor.

Synthesis of Methyl 4-amino-3,5-dimethylbenzoate via
Reduction

This protocol details the synthesis from methyl 3,5-dimethyl-4-nitrobenzoate.

Materials:

Methyl 3,5-dimethyl-4-nitrobenzoate (10.0 g, 0.0478 mol)

Methanol (100 mL)

Iron powder (15.7 g, 0.2869 mol)

37% Hydrochloric acid (1.72 g, 0.0478 mol)

Celite™

Procedure:
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e A solution of methyl 3,5-dimethyl-4-nitrobenzoate in methanol is prepared in a reaction
vessel and cooled to 0°C.[2]

 Iron powder and 37% hydrochloric acid are sequentially added to the solution.[2]

e The reaction mixture is then heated to 80°C and maintained at this temperature for 16 hours.

[2]
» Upon completion, the mixture is cooled to room temperature.[2]

e The cooled mixture is filtered through a Celite™ bed, and the filter cake is washed with
methanol.[2]

o The filtrate is concentrated to dryness to yield the final product, Methyl 4-amino-3,5-
dimethylbenzoate, as an unpurified solid (7.8 g, 99% yield).[2]

Visualized Workflows and Relationships

The following diagrams illustrate the synthesis workflow and a general workflow for the
characterization of a chemical compound.

Synthesis Workflow for Methyl 4-amino-3,5-dimethylbenzoate
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Caption: A workflow diagram illustrating the synthesis of Methyl 4-amino-3,5-
dimethylbenzoate.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11010580.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11010580.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11010580.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11010580.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11010580.htm
https://www.benchchem.com/product/b1311991?utm_src=pdf-body
https://www.benchchem.com/product/b1311991?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11010580.htm
https://www.benchchem.com/product/b1311991?utm_src=pdf-body-img
https://www.benchchem.com/product/b1311991?utm_src=pdf-body
https://www.benchchem.com/product/b1311991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

General Workflow for Chemical Characterization
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Caption: A logical workflow for the general characterization of a synthesized chemical
compound.

Safety and Handling

Methyl 4-amino-3,5-dimethylbenzoate is known to be an irritant to the eyes and skin.[1] It is
advised to handle this chemical in a well-ventilated area and avoid inhaling its vapors.[1]
Standard personal protective equipment, including safety goggles and gloves, should be worn.
The compound should be stored away from fire, high temperatures, and oxidizing agents.[1]
For detailed safety information, it is recommended to consult the specific Safety Data Sheet
(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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